Cas no 2228389-80-6 (1,2-dimethyl-3-(3-methylazetidin-3-yl)oxy-1H-indole)

• Product Name: 1,2-dimethyl-3-(3-methylazetidin-3-yl)oxy-1H-indole
• CAS No: 2228389-80-6
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5906040
• PubChem ID: 165609151
• Update Time: 2025-07-14

1,2-dimethyl-3-(3-methylazetidin-3-yl)oxy-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethyl-3-(3-methylazetidin-3-yl)oxy-1H-indole
• 2228389-80-6
• 1,2-dimethyl-3-[(3-methylazetidin-3-yl)oxy]-1H-indole
• EN300-1734561

• Inchi： 1S/C14H18N2O/c1-10-13(17-14(2)8-15-9-14)11-6-4-5-7-12(11)16(10)3/h4-7,15H,8-9H2,1-3H3
• InChI Key： BYZYTWKHTBUQHB-UHFFFAOYSA-N
• SMILES： O(C1C2C=CC=CC=2N(C)C=1C)C1(C)CNC1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.2Ų

Additional information on 1,2-dimethyl-3-(3-methylazetidin-3-yl)oxy-1H-indole

Comprehensive Overview of 1,2-dimethyl-3-(3-methylazetidin-3-yl)oxy-1H-indole (CAS No. 2228389-80-6)

The compound 1,2-dimethyl-3-(3-methylazetidin-3-yl)oxy-1H-indole, identified by its CAS No. 2228389-80-6, is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate framework combines an indole core with a 3-methylazetidine moiety, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its hybrid heterocyclic architecture.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. This compound’s azetidine-oxygen-indole linkage offers a promising scaffold for designing inhibitors or activators of specific enzymes or receptors. Its lipophilic properties and hydrogen-bond acceptor capabilities align with contemporary trends in optimizing bioavailability and blood-brain barrier penetration, topics frequently searched in AI-driven drug design platforms.

The synthesis of 1,2-dimethyl-3-(3-methylazetidin-3-yl)oxy-1H-indole involves multi-step organic transformations, often leveraging cross-coupling reactions and protecting group strategies. These methodologies are widely discussed in scientific literature and patent databases, reflecting the compound’s relevance in intellectual property landscapes. Its CAS No. 2228389-80-6 serves as a critical identifier for researchers tracking its structure-activity relationships (SAR) or toxicological profiles.

From a mechanistic perspective, this compound’s 3-methylazetidinyl group may influence conformational rigidity, a feature increasingly explored in GPCR-targeted drugs. Computational studies, including molecular docking and QSAR modeling, highlight its potential interactions with neurotransmitter receptors or kinase enzymes. Such insights are pivotal for addressing user-searched queries like “indole derivatives in CNS disorders” or “azetidine pharmacokinetics.”

Beyond therapeutics, 1,2-dimethyl-3-(3-methylazetidin-3-yl)oxy-1H-indole has implications in agrochemical research, where its heterocyclic motifs could inspire new crop protection agents. This aligns with global interest in sustainable agriculture, a hot topic in SEO-optimized content. Its non-toxic intermediate status (as per regulatory guidelines) further enhances its appeal for industrial applications.

In conclusion, CAS No. 2228389-80-6 represents a versatile chemical entity with multifaceted applications. Its indole-azetidine hybrid structure bridges gaps between medicinal chemistry and material science, resonating with trending scientific queries and innovation-driven research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in high-impact publications and collaborative studies.